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Compound of Interest

Compound Name: Bradanicline

Cat. No.: B1262859

Essential Safety and Handling Guide for
Bradanicline

This guide provides crucial safety and logistical information for the handling and disposal of
Bradanicline (CAS No. 639489-84-2), a selective a7 nicotinic acetylcholine receptor (hAAChR)
agonist. The following protocols are designed to ensure the safety of researchers, scientists,
and drug development professionals in a laboratory setting.

Chemical and Physical Properties

Property Value
Synonyms TC-5619
Formula C22H23N302
Molecular Weight 361.44

CAS Number 639489-84-2

Hazard Identification and Classification

Bradanicline presents potential hazards that require careful management. According to
available Safety Data Sheets (SDS), there are differing classifications. One source indicates it
Is not a hazardous substance, while another classifies it as follows:
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e Acute Oral Toxicity: Category 4 (Harmful if swallowed)[1][2]
e Acute Aquatic Toxicity: Category 1 (Very toxic to aquatic life)[1][2]
o Chronic Aquatic Toxicity: Category 1 (Very toxic to aquatic life with long lasting effects)[1]

Due to the potential for harm, it is imperative to handle Bradanicline with appropriate
precautions.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Bradanicline to minimize exposure risk.

PPE Category Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Skin and Body Protection Impervious clothing, such as a lab coat.

) ) A suitable respirator should be used if ventilation
Respiratory Protection o ]
is inadequate or when handling powders.

Engineering Controls

Proper laboratory ventilation is essential to control exposure.

Control Specification

o Ensure adequate ventilation. Use only in areas
Ventilation _ . o
with appropriate exhaust ventilation.

) An accessible safety shower and eye wash
Safety Equipment ) i
station must be available.

Standard Operating Procedures

Handling and Storage
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Adherence to these procedures will ensure the stability of the compound and the safety of
laboratory personnel.

o Safe Handling: Avoid contact with skin and eyes, and prevent inhalation of dust or aerosols.
Do not eat, drink, or smoke in areas where Bradanicline is handled. Wash hands thoroughly
after handling.

o Storage: Keep the container tightly sealed in a cool, well-ventilated area. For long-term
stability, store at -20°C as a powder or -80°C in a solvent. Protect from direct sunlight and
sources of ignition.

e Incompatible Materials: Avoid contact with strong acids/alkalis and strong oxidizing/reducing
agents.

Disposal Plan

Bradanicline is very toxic to aquatic life with long-lasting effects. Therefore, proper disposal is
critical to prevent environmental contamination.

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant. Do
not allow the product to enter drains or water courses.

o Contaminated Material: Decontaminate surfaces and equipment by scrubbing with alcohol.
Dispose of contaminated material according to regulations.

Emergency Procedures

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of
water, removing contact lenses if present. Seek

prompt medical attention.

Skin Contact

Rinse the affected skin area thoroughly with
large amounts of water. Remove contaminated

clothing and shoes. Call a physician.

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.
Wash out the mouth with water. Do NOT induce
Ingestion vomiting. Call a physician or poison control

center immediately.

Spill Response Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup.

o Ventilate: Ensure the area is well-ventilated.

Evacuate: Evacuate all non-essential personnel from the immediate spill area.

o Contain: Prevent further leakage or spillage if it is safe to do so. Keep the spilled material

away from drains and water courses.

o Absorb: For liquid spills, absorb the solution with a finely-powdered, liquid-binding material

such as diatomite or universal binders. For solid spills, carefully sweep or scoop up the

material.

o Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with

alcohol.

o Dispose: Collect all contaminated materials in a sealed container and dispose of it as

hazardous waste according to institutional and regulatory guidelines.
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Caption: Workflow for responding to a Bradanicline spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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